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Compound of Interest

Compound Name: 2,7-Naphthalenediol

Cat. No.: B041206 Get Quote

This guide provides a comprehensive overview of the melting and boiling points of 2,7-
Naphthalenediol, targeted at researchers, scientists, and professionals in drug development. It

includes tabulated physical data, detailed experimental protocols for property determination,

and a logical workflow for compound identification and purity assessment.

Data Presentation: Physical Properties
The melting and boiling points of 2,7-Naphthalenediol are critical physical constants for its

identification, purification, and application in various scientific fields. The data, compiled from

multiple sources, are summarized below.
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Physical Property Value Notes

Melting Point 184 - 191 °C

The reported range varies

slightly across suppliers. For

instance, some sources

indicate a range of 185-

190°C[1][2][3], while others

specify 184-187°C[4] or 184-

191°C[5].

Boiling Point ~375 °C

This value is typically a

prediction or estimation, as

decomposition may occur at

such high temperatures.[1][2]

One source provided a rough

estimate of 246.06°C[3].

Molecular Formula C₁₀H₈O₂

Molecular Weight 160.17 g/mol [1]

Appearance
White to grey or pale brown

crystalline powder
[1][5]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for compound

characterization. The following sections detail the standard laboratory procedures for these

measurements.

The melting point of a solid is the temperature at which it transitions from the solid to the liquid

phase. For a pure crystalline compound, this transition occurs over a narrow temperature

range. The presence of impurities typically lowers and broadens the melting range.[6][7]

Methodology: Capillary Method

Sample Preparation: A small amount of the dry 2,7-Naphthalenediol sample is finely

crushed into a powder.[8]
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Capillary Tube Packing: A capillary tube, sealed at one end, is tapped open-end-down into

the powder. The sample is compacted into the bottom of the tube by tapping or by dropping it

through a long glass tube. The packed sample height should be 1-2 cm.[8][9]

Apparatus Setup: The packed capillary tube is attached to a thermometer, ensuring the

sample is level with the thermometer bulb.[9] This assembly is then placed in a heating

apparatus, such as a Thiele tube containing mineral oil or a modern digital melting point

apparatus with a heated metal block.

Heating and Observation:

The apparatus is heated rapidly at first to determine an approximate melting point.

The measurement is then repeated with a fresh sample, heating rapidly to about 10-15°C

below the approximate melting point.

The heating rate is then slowed to 1-2°C per minute to allow for thermal equilibrium.

Data Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely melted. The melting point

is reported as the range T1-T2.[8]

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[10]

Methodology: Capillary Inversion (Siwoloboff Method)

Sample Preparation: A small volume (a few milliliters) of the liquid to be tested is placed into

a small test tube (fusion tube).[11]

Apparatus Setup:

A capillary tube is sealed at one end.[10][12]

The open end of the capillary tube is placed down into the liquid in the fusion tube.[10][12]
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The fusion tube is attached to a thermometer, and the assembly is heated in a suitable

bath.

Heating and Observation: The heating bath is warmed gently. As the temperature rises, air

trapped in the capillary tube will expand and slowly bubble out.

Data Recording:

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.[10] This indicates that the vapor of the liquid has displaced all the air.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins

to be drawn back into the capillary tube.[11]

Mandatory Visualization
The following diagram illustrates a standard workflow for using melting point determination to

assess the purity and confirm the identity of a known solid organic compound like 2,7-
Naphthalenediol.
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Purity & Identity Workflow

Initial Solid Sample

Determine Melting Point 
(Capillary Method)

Compare Range with
Literature Value (e.g., 184-191°C)

Is Melting Range Sharp?
(< 2°C)

High Purity Indicated

Yes

Impurity Suspected

No

Does MP Range Match
Literature?

Potential Identity Confirmed

Yes

Identity Not Confirmed

NoPerform Mixed Melting Point Test
with Authentic Standard

Is MP Depressed
and Broadened?

Identity Confirmed

No Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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